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Compound of Interest

Compound Name: Buergerinin B

Cat. No.: B15128974

For Immediate Release

A comprehensive guide detailing the chemical structure elucidation of Buergerinin B, a C9-
iridoid isolated from the roots of Scrophularia buergeriana, is now available for researchers,
scientists, and professionals in drug development. This document provides an in-depth analysis
of the spectroscopic data and experimental procedures that were instrumental in defining the
molecule's unique architecture.

Buergerinin B, along with its congeners Buergerinins C, D, and E, was first isolated and
characterized by Lin, Tan, and their colleagues. Their work, published in Helvetica Chimica
Acta, laid the foundation for understanding this class of natural products. The elucidation of its
structure was a meticulous process involving the extraction and purification of the compound
from its natural source, followed by a rigorous analysis using a suite of modern spectroscopic
techniques.

Isolation from Scrophularia buergeriana

The journey to uncovering the structure of Buergerinin B began with the systematic extraction
and fractionation of the dried roots of Scrophularia buergeriana. The process, outlined below,
was designed to isolate the iridoid constituents from the complex mixture of phytochemicals
present in the plant material.
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Extraction & Initial Fractionation

Dried Roots of S. buergeriana (5 kg)

Percolation with 95% EtOH (3x)

EtOH Extract

Suspension in H20 & Partition with Petroleum Ether

Lipophilic components

Petroleum Ether Fraction (discarded) Aqueous Layer

Partition with EtOAc

EtOAc Soluble Fraction Aqueous Layer

Polar components

Chromatograp‘;ic Purification

EtOAc Fraction subjected to Silica Gel Column Chromatography

Elution with CHCI3/MeOH gradient

Collection of Fractions (Fr. 1-8)

Fraction 4

Repeated Column Chromatography (Sephadex LH-20, RP-18)

Pure Buergerinin B
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Structure Elucidation Workflow

Isolated Buergerinin B

HR-MS Analysis IR & UV Spectroscopy

Molecular Formula Determination (C9H1405)

—
—

Functional Group Identification (-OH, y-lactone)

i Establishment of Planar Structure pg

NOESY Spectroscopy

Determination of Relative Stereochemistry

Final Structure of Buergerinin B

1D & 2D NMR Spectroscopy (1H, 13C, COSY, HSQC, HMBC)

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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